Cas no 83532-37-0 (1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-)

1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl- structure
83532-37-0 structure
Product Name:1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-
CAS No:83532-37-0
MF:C21H34O2
MW:318.493466854095
CID:728028
PubChem ID:6439663
Update Time:2025-04-19

1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-
    • 3-(pentadec-10-enyl)catechol
    • 3-pentadec-10-enylbenzene-1,2-diol
    • Epitope ID:119420
    • 3-[(10Z)-pentadec-10-en-1-yl]benzene-1,2-diol
    • CHEBI:55497
    • 1,2-Benzenediol, 3-(10-pentadecenyl)-, (Z)-
    • 3-[(Z)-pentadec-10-enyl]benzene-1,2-diol
    • (Z)-3-(10-Pentadecenyl)-1,2-benzenediol
    • 3-(10Z)-10-Pentadecen-1-yl-1,2-benzenediol
    • Q27124327
    • 3-(10'Z-pentadecenyl)catechol
    • DTXSID701267377
    • litreol
    • 83532-37-0
    • SCHEMBL19461989
    • Inchi: 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h5-6,15,17-18,22-23H,2-4,7-14,16H2,1H3/b6-5-
    • InChI Key: WXZPKABXYFJVLD-WAYWQWQTSA-N
    • SMILES: OC1C(=CC=CC=1CCCCCCCCC/C=C\CCCC)O

Computed Properties

  • Exact Mass: 318.256
  • Monoisotopic Mass: 318.256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 8.1

Experimental Properties

  • Density: 0.973
  • Boiling Point: 445.1°C at 760 mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.522
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